Cas no 1261575-82-9 (2-Hydroxy-3-(2-(trifluoromethoxy)phenyl)isonicotinic acid)
2-Hydroxy-3-(2-(trifluoromethoxy)phenyl)isonicotinic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Hydroxy-3-(2-(trifluoromethoxy)phenyl)isonicotinic acid
-
- Inchi: 1S/C13H8F3NO4/c14-13(15,16)21-9-4-2-1-3-7(9)10-8(12(19)20)5-6-17-11(10)18/h1-6H,(H,17,18)(H,19,20)
- InChI Key: JOZSTKXBRLJIIC-UHFFFAOYSA-N
- SMILES: FC(OC1C=CC=CC=1C1C(NC=CC=1C(=O)O)=O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 510
- XLogP3: 2.3
- Topological Polar Surface Area: 75.6
2-Hydroxy-3-(2-(trifluoromethoxy)phenyl)isonicotinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024000342-250mg |
2-Hydroxy-3-(2-(trifluoromethoxy)phenyl)isonicotinic acid |
1261575-82-9 | 97% | 250mg |
$666.40 | 2023-09-03 | |
| Alichem | A024000342-500mg |
2-Hydroxy-3-(2-(trifluoromethoxy)phenyl)isonicotinic acid |
1261575-82-9 | 97% | 500mg |
$1038.80 | 2023-09-03 | |
| Alichem | A024000342-1g |
2-Hydroxy-3-(2-(trifluoromethoxy)phenyl)isonicotinic acid |
1261575-82-9 | 97% | 1g |
$1780.80 | 2023-09-03 |
2-Hydroxy-3-(2-(trifluoromethoxy)phenyl)isonicotinic acid Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 2-Hydroxy-3-(2-(trifluoromethoxy)phenyl)isonicotinic acid
Introduction to 2-Hydroxy-3-(2-(trifluoromethoxy)phenyl)isonicotinic acid (CAS No. 1261575-82-9) and Its Emerging Applications in Chemical Biology
2-Hydroxy-3-(2-(trifluoromethoxy)phenyl)isonicotinic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1261575-82-9, is a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its hydroxyl, trifluoromethoxy, and isonicotinic acid functional groups, exhibits a rich pharmacophoric profile that makes it a promising candidate for the development of novel therapeutic agents. The presence of a trifluoromethoxy group in its aromatic ring enhances its lipophilicity and metabolic stability, while the isonicotinic acid moiety suggests potential interactions with biological targets such as enzymes and receptors. These features have positioned this compound as an intriguing subject for further investigation in drug discovery and molecular pharmacology.
The hydroxyl group at the 2-position of the isonicotinic acid core further contributes to the compound's versatility, enabling diverse chemical modifications that can fine-tune its biological activity. This structural motif has been extensively studied in medicinal chemistry due to its ability to modulate enzyme kinetics and receptor binding affinities. Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of derivatives with enhanced efficacy and reduced toxicity.
In recent years, 2-Hydroxy-3-(2-(trifluoromethoxy)phenyl)isonicotinic acid has been explored for its potential applications in addressing various therapeutic challenges. For instance, studies have highlighted its inhibitory effects on key enzymes involved in inflammatory pathways, making it a candidate for treating chronic inflammatory disorders. The compound's ability to interact with multiple targets has also sparked interest in its role as a scaffold for developing dual-action therapeutics that can simultaneously modulate different disease mechanisms.
One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. By leveraging computational modeling techniques, researchers have been able to predict how modifications to the trifluoromethoxy and hydroxyl groups can enhance binding affinity to specific biological targets. These predictions have been validated through experimental studies, demonstrating the compound's potential as a lead molecule for drug development. The integration of machine learning algorithms has further accelerated this process, allowing for rapid optimization of pharmacokinetic properties.
The synthesis of 2-Hydroxy-3-(2-(trifluoromethoxy)phenyl)isonicotinic acid presents unique challenges due to its complex stereochemistry. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have enabled the efficient construction of key intermediates. These methods not only improve yield but also enhance scalability, making it feasible to produce sufficient quantities for preclinical testing.
Preclinical studies have begun to unravel the mechanistic basis of the compound's biological effects. Initial findings suggest that it may exert its therapeutic actions by interfering with signal transduction pathways associated with diseases such as cancer and neurodegeneration. The ability of 2-Hydroxy-3-(2-(trifluoromethoxy)phenyl)isonicotinic acid to modulate these pathways without significant off-target effects is particularly noteworthy. This selectivity is crucial for minimizing side effects and improving patient outcomes.
The future direction of research on this compound lies in exploring its potential as an anti-cancer agent. Preliminary data indicate that it can inhibit the proliferation of certain cancer cell lines by disrupting critical molecular processes. Further investigation into its mechanisms of action will be essential for translating these findings into clinical applications. Collaborative efforts between synthetic chemists, biochemists, and oncologists are needed to accelerate this process.
Another promising area of investigation is the use of 2-Hydroxy-3-(2-(trifluoromethoxy)phenyl)isonicotinic acid as a tool compound in chemical biology research. Its well-defined structure and bioactivity make it an excellent candidate for studying enzyme function and receptor interactions at a molecular level. Such studies could provide insights into disease pathogenesis and identify new therapeutic targets.
The environmental impact of synthesizing and utilizing this compound is also an important consideration. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. These sustainable practices are essential for ensuring that pharmaceutical development remains environmentally responsible while maintaining high standards of quality and efficacy.
In conclusion, 2-Hydroxy-3-(2-(trifluoromethoxy)phenyl)isonicotinic acid (CAS No. 1261575-82-9) represents a significant advancement in medicinal chemistry with far-reaching implications for human health. Its unique structural features, combined with emerging evidence of its biological activity, position it as a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for this compound, it holds great promise for improving treatments across multiple disease areas.
1261575-82-9 (2-Hydroxy-3-(2-(trifluoromethoxy)phenyl)isonicotinic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)